Benzo[c][1,2,5]thiadiazol-5-yl(4-((3-chloropyridin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C17H15ClN4O2S/c18-13-2-1-7-19-16(13)24-12-5-8-22(9-6-12)17(23)11-3-4-14-15(10-11)21-25-20-14/h1-4,7,10,12H,5-6,8-9H2
• InChI Key: BKQDEJGAWNEZIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)Cl)C(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C17H15ClN4O2S
• Molecular Weight: 374.8 g/mol

Description

This compound is a derivative of benzo[c][1,2,5]thiadiazole. It has been synthesized and evaluated for its activin receptor-like kinase 5 (ALK5) and p38α mitogen-activated protein (MAP) kinase inhibitory activities.

Synthesis Analysis

The compound has been synthesized as part of a series of benzo[c][1,2,5]thiadiazol-5-yl imidazoles. The synthetic strategy involved the use of Sonogashira and Stille reactions.

Molecular Structure Analysis

The molecular structure of this compound has been studied using density functional theory (DFT) and time-dependent DFT (TD-DFT) methods.

Chemical Reactions Analysis

The compound has been used as a reactant in the synthesis of 5-methylbenzo[c][1,2,5]thiadiazole by methylation reaction with methyl iodide using a palladium catalyst. It has also been used in the Miyaura borylation and Suzuki coupling reactions.

Physical And Chemical Properties Analysis

The compound is a solid with a melting point of 81-86 °C. Its empirical formula is C12H15BN2O2S and it has a molecular weight of 262.14.

Scientific Research Applications

Photovoltaic Applications

Benzo[c][1,2,5]thiadiazole derivatives are known for their use in photovoltaic devices due to their donor-acceptor-donor (D-A-D) structures. They serve as internal acceptors and anchor acceptors in dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs). .

Organic Electronics

In the field of organic electronics, particularly OLEDs, benzo[c][1,2,5]thiadiazole-based compounds are valuable due to their electroluminescent properties. They can be used as emitters for high-performance deep-red/near-infrared OLEDs. .

Fluorophores and Sensors

These compounds can function as fluorophores due to their strong fluorescence emission. This property is utilized in designing fluorescent sensors, which can detect various environmental and biological analytes. .

Organophotocatalysis

The benzo[c][1,2,5]thiadiazole motif is also explored for its potential as a visible-light organophotocatalyst. .

Anticancer Research

In medicinal chemistry, benzo[c][1,2,5]thiadiazole derivatives are investigated for their anticancer properties. The incorporation of boron atoms into these compounds has shown potential in hypoxia inhibition, which is a condition often associated with tumor environments. .

Electrocatalytic Hydrogen Production

The electrocatalytic properties of benzo[c][1,2,5]thiadiazole derivatives are being studied for hydrogen production. .

Mechanism of Action

The compound has shown inhibitory activities against ALK5 and p38α MAP kinase. It has also shown the ability to inhibit TGF-β-induced Smad signaling and cell motility.